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Compound of Interest

Compound Name: Tris(dimethylamino)chlorosilane

Cat. No.: B079415

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Tris(dimethylamino)chlorosilane, a flammable, corrosive, and
moisture-sensitive compound. Adherence to these procedural steps is critical for safe
operational use and disposal.

Tris(dimethylamino)chlorosilane [(CH3)2N]3SiCl is a versatile reagent in organic synthesis,
but its hazardous properties necessitate stringent safety protocols. This document outlines the
necessary personal protective equipment (PPE), engineering controls, handling procedures,
and emergency responses to mitigate risks effectively.

Essential Safety Information at a Glance

A thorough understanding of the chemical's properties is the first line of defense. The following
table summarizes key quantitative data for Tris(dimethylamino)chlorosilane.
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Property Value Citations
CAS Number 13307-05-6

Molecular Formula CeH1sCINsSI

Molecular Weight 195.77 g/mol

Appearance Liquid

Density 0.973 g/mL at 25 °C

Boiling Point 78 °C at 14 mmHg

Flash Point 58.9 °C (138.0 °F) - closed cup

Storage Temperature 2-8°C

Personal Protective Equipment (PPE): Your First
Line of Defense

The selection and proper use of PPE are non-negotiable when handling
Tris(dimethylamino)chlorosilane. The following table outlines the minimum required PPE.
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Body Part

Required
Protection

Specifications and
Remarks

Citations

Hands

Chemical-resistant

gloves

Neoprene or nitrile
rubber gloves are
recommended.
Inspect gloves for any
signs of degradation
or puncture before

use.

[1](21[3]

Eyes/Face

Chemical safety
goggles and face
shield

Chemical goggles are
mandatory. A face
shield should be worn
in conjunction with
goggles, especially
when handling larger
quantities or when
there is a risk of
splashing. Contact
lenses should not be

worn.

[1112](31[4]

Body

Protective clothing

A flame-retardant lab
coat or a complete
chemical-resistant suit
iS necessary to protect

against skin contact.

[1]5]

Respiratory

NIOSH-approved

respirator

Required when
working outside of a
fume hood or when
ventilation is
inadequate. A NIOSH-
certified combination
organic vapor-amine
gas (brown cartridge)

respirator or a full-face

[1](21[5]
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supplied-air respirator

is recommended.

Operational Plan: A Step-by-Step Guide to Safe
Handling

This section provides a procedural workflow for the safe handling of

Tris(dimethylamino)chlorosilane in a laboratory setting.

Engineering Controls and Preparation

o Ventilation: All work with Tris(dimethylamino)chlorosilane must be conducted in a certified

chemical fume hood with good local exhaust ventilation.[1][2]

Emergency Equipment: Ensure that an emergency eyewash station and safety shower are
readily accessible and have been recently tested.[1][2][3]

Inert Atmosphere: The chemical is stable in sealed containers under a dry, inert atmosphere.
[1][2] Handle the chemical under an inert gas like nitrogen or argon to prevent reactions with
air and moisture.

Eliminate Ignition Sources: This compound is flammable.[6] Keep away from open flames,
hot surfaces, and sparks. Use explosion-proof electrical equipment.[1][3] Ground and bond
containers and receiving equipment to prevent static discharge.[1]

Handling the Chemical

Avoid Contact: Prevent all contact with skin and eyes, and avoid inhaling vapors.[1][3]
Dispensing: Use only non-sparking tools when opening and dispensing the chemical.[1]

Moisture Sensitivity: Tris(dimethylamino)chlorosilane reacts vigorously with water and
moisture in the air, liberating dimethylamine.[1][2] This reaction can be forceful enough to
char paper in the presence of moist air.[1]

Incompatible Materials: Avoid contact with acids, alcohols, and oxidizing agents.[1][2][3]
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Spill Management

o Evacuate: In case of a spill, evacuate unnecessary personnel from the area.[1]

» Containment: For small spills, cover with an absorbent material like clay or vermiculite.[2] Do
not use water.[5][7]

o Cleanup: Use non-sparking tools to sweep or shovel the spilled material into an appropriate
container for disposal.[1] Ensure proper PPE is worn during cleanup.

Disposal Plan: Responsible Waste Management

Proper disposal is a critical aspect of the chemical's life cycle to prevent environmental
contamination and ensure safety.

e Do Not Sewer: Never dispose of Tris(dimethylamino)chlorosilane or its waste into the
sewer system.[1]

o Hydrolysis: One recommended disposal method is to hydrolyze the material by slowly adding
it to water in a fume hood. The resulting agueous layer containing dimethylamine should be
neutralized with hydrochloric acid. The organic layer can then be incinerated.[2]

o Licensed Waste Disposal: Alternatively, absorb the chemical onto an inert material like clay
or vermiculite and dispose of it as solid waste through a licensed professional waste disposal
service.[2][5] All local, state, and federal regulations for hazardous waste disposal must be
followed.

Emergency Procedures: First Aid

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Measures Citations

Immediately flush eyes with
plenty of water for at least 15
minutes, removing contact

Eye Contact _ [1]
lenses if present and easy to
do. Seek immediate medical

attention.

Immediately remove all
contaminated clothing. Flush
) skin with large amounts of
Skin Contact ) [1]
water, then wash with soap
and water. Seek immediate

medical attention.

Move the exposed individual to
fresh air. If breathing is difficult,
) administer oxygen. If breathing
Inhalation ] o [5]
has stopped, provide artificial
respiration. Seek immediate

medical attention.

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an [1][5]

unconscious person. Seek

immediate medical attention.

Safe Handling Workflow

The following diagram illustrates the logical steps for safely handling
Tris(dimethylamino)chlorosilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Tris(dimethylamino)chlorosilane]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b079415#personal-protective-equipment-for-

handling-tris-dimethylamino-chlorosilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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